3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves reactions like Claisen-Schmidt condensation . For instance, a chalcone derivative has been synthesized by Claisen-Schmidt condensation reaction and grown into a single crystal by slow evaporation solution method .Chemical Reactions Analysis
Similar compounds have been synthesized using solid phase cyclization. For example, 1-phenyl-3(5-bromothiophen-2-yl)-5-(substituted phenyl)-2-pyrazolines have been synthesized by solid phase cyclization using a solvent-free environmentally greener catalyst fly ash: H2SO4 under microwave irradiation between aryl chalcones and hydrazine hydrate .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbaldehyde involves the reaction of 5-bromothiophene-2-carboxylic acid with hydrazine hydrate to form 5-bromothiophene-2-carbohydrazide, which is then reacted with acetic anhydride to form 3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbohydrazide. This compound is then oxidized with sodium periodate to form the desired product, 3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbaldehyde.", "Starting Materials": [ "5-bromothiophene-2-carboxylic acid", "hydrazine hydrate", "acetic anhydride", "sodium periodate" ], "Reaction": [ "5-bromothiophene-2-carboxylic acid is reacted with hydrazine hydrate in the presence of a catalyst to form 5-bromothiophene-2-carbohydrazide.", "5-bromothiophene-2-carbohydrazide is then reacted with acetic anhydride in the presence of a catalyst to form 3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbohydrazide.", "3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbohydrazide is then oxidized with sodium periodate to form 3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbaldehyde." ] } | |
CAS RN |
1179126-73-8 |
Product Name |
3-(5-bromothiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C8H5BrN2OS |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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